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Compound of Interest

Compound Name: Tridocosyl phosphite

Cat. No.: B12642268

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
tridodecyl phosphite, a versatile organophosphorus compound. Due to the existence of various
isomers, data for tridodecyl phosphite (CAS 3076-63-9), triisodecyl phosphite (CAS 25448-25-
3), and tris(tridecyl) phosphite (CAS 68610-62-8) are presented to offer a thorough
understanding of this compound class. This document is intended to serve as a valuable
resource for professionals in research and development.

Quantitative Physical and Chemical Properties

The physical properties of tridodecyl phosphite can vary depending on the specific isomeric
structure of the dodecyl or decyl groups. The following tables summarize the key quantitative
data available for different isomers.

Table 1: General and Physical Properties of Tridodecyl Phosphite Isomers
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Tridodecyl Triisodecyl Tris(tridecyl)
Property Phosphite (CAS Phosphite (CAS Phosphite (CAS
3076-63-9) 25448-25-3) 68610-62-8)
Molecular Formula C36H7503P[1] C30He303P[2][3] C39Hs103P
Molecular Weight 586.959 g/mol [1] 502.79 g/mol [3][4] ~623 g/mol
Colorless to almost
] o Colorless transparent
Appearance Light yellow liquid[5] colorless clear o
o liquid
liquid[2]
_ 0.872 - 0.882 g/mL at 0.884 g/mL at 25 °C[3]
Density 0.89 g/mL at 25 °C[8]
25 °C[6] [7]
Boiling Point >300 °C[5] 166 °C[3][7] -
Melting Point ~25°C - <-20 °C

Refractive Index

1.4545 - 1.4595 at 25
°Cle]

1.46 at 20 °C[3][7]

1.461 at 20 °C[8]

Viscosity

20 cP

Flash Point

113 °C (closed cup)[3]

>230 °F

Table 2: Solubility and Stability of Tridodecyl Phosphite

Property

Description

Solubility in Water

Practically insoluble.

Solubility in Organic Solvents

Soluble in most organic solvents, including

hydrocarbons and esters[5].

Hydrolytic Stability

Good hydrolytic stability, does not easily break

down in the presence of moisture[5].

Experimental Protocols for Determination of
Physical Properties
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While specific experimental reports for tridodecyl phosphite are not publicly available, the
determination of its physical properties follows standardized methodologies, such as those
outlined in the OECD Guidelines for the Testing of Chemicals.[5][7]

Density Determination

The density of liquid tridodecyl phosphite is determined using a calibrated pycnometer or a
digital density meter. The mass of a known volume of the substance is measured at a specific
temperature, typically 25 °C. The density is then calculated by dividing the mass by the volume.

Boiling Point Determination

The boiling point is determined by distillation. The sample is heated in a distillation apparatus,
and the temperature at which the vapor pressure of the liquid equals the atmospheric pressure
is recorded as the boiling point. For high molecular weight compounds like tridodecyl
phosphite, this is often performed under reduced pressure to prevent decomposition.

Melting Point Determination

For isomers that are solid at or near room temperature, the melting point is determined by
placing a small amount of the substance in a capillary tube and heating it in a melting point
apparatus. The temperature range over which the substance melts is recorded.

Refractive Index Measurement

The refractive index is measured using a refractometer. A few drops of the liquid sample are
placed on the prism of the instrument, and the refractive index is read directly from the scale at
a specified temperature, usually 20 °C or 25 °C, and at the sodium D-line (589 nm).

Viscosity Measurement

The viscosity of liquid tridodecyl phosphite can be determined using a viscometer, such as a
capillary viscometer or a rotational viscometer, following standard procedures like those
described in ASTM methods. The time it takes for a specific volume of the liquid to flow through
a capillary is measured, or the torque required to rotate a spindle in the liquid is determined.

Antioxidant Mechanism in Polymer Stabilization
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Tridodecyl phosphite is widely used as a secondary antioxidant in polymers. Its primary
function is to decompose hydroperoxides (ROOH) that are formed during the thermal or photo-
oxidation of the polymer. This action prevents chain scission and cross-linking, thereby
maintaining the mechanical properties and appearance of the polymer.

The diagram below illustrates the logical workflow of tridodecyl phosphite's action as a
hydroperoxide decomposer in a polymer matrix.

Caption: Antioxidant mechanism of tridodecyl phosphite in polymers.

Conclusion

Tridodecyl phosphite is a high molecular weight organophosphorus compound with well-
defined physical properties that make it suitable for its primary application as a secondary
antioxidant and stabilizer in various polymers. Its low volatility, good hydrolytic stability, and
solubility in organic solvents are key characteristics for its performance. The provided data and
general experimental methodologies offer a solid foundation for researchers and professionals
working with this important industrial chemical. The visualization of its antioxidant mechanism
highlights its crucial role in preventing polymer degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phosphite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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